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In the field of orthodontics, the reliability of the adhesive used to bond brackets to tooth enamel

is paramount for successful treatment outcomes. Among the myriad of available products,

Heliosit Orthodontic (Ivoclar Vivadent) and Transbond XT (3M Unitek) are two widely utilized

light-cured adhesives. This guide provides a detailed comparison of their bond strength,

drawing upon data from multiple in-vitro studies to offer researchers, scientists, and drug

development professionals a comprehensive overview of their performance.

Quantitative Data Summary
The shear bond strength (SBS) is a critical measure of an orthodontic adhesive's performance,

indicating its ability to resist the forces exerted during treatment. A comprehensive review of in-

vitro studies reveals a consistent trend in the bond strength of Heliosit and Transbond XT.
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Study Adhesive
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Khan et al. (2020)[1]

[2][3]
Transbond XT 25.5 1.69

Heliosit 10.54 1.86

F1000Research

(2023)[4][5]
Transbond XT 12.91 2.0

Heliosit 10.93 1.71

Journal of

Contemporary

Orthodontics (2022)[6]

[7][8]

Transbond XT
Highest among 4

adhesives
-

Heliosit
Lowest among 4

adhesives
-

Upadhyay et al.

(2019) - Metallic

Brackets[9]

Transbond XT 29.55 9.6

Heliosit 23.10 9.02

Upadhyay et al.

(2019) - Ceramic

Brackets[9]

Transbond XT 27.63 12.21

Heliosit 16.22 4.68

The data consistently indicates that Transbond XT exhibits a higher mean shear bond strength

compared to Heliosit across various experimental conditions and bracket types.[1][2][3][4][5][6]

[8][9] While both adhesives generally provide clinically acceptable bond strengths, the

difference in their performance is statistically significant in several studies.[1][2][3][6][8] For

instance, one study reported a mean SBS of 25.5 MPa for Transbond XT, whereas Heliosit
demonstrated a mean SBS of 10.54 MPa.[1][2][3] Another recent study found the mean SBS

for Transbond XT to be 12.91 ± 2.0 MPa, compared to 10.93 ± 1.71 MPa for Heliosit.[4][5]
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Experimental Protocols
The following outlines a typical experimental methodology employed in the in-vitro assessment

of orthodontic adhesive bond strength, as synthesized from the reviewed literature.

1. Tooth Preparation:

Extracted human premolars, free of caries or visible defects, are collected and stored in a

solution such as distilled water or saline to prevent dehydration.[8]

The buccal surfaces of the teeth are cleaned with a slurry of pumice and water using a

rubber cup to remove any surface deposits.[10]

The teeth are then thoroughly rinsed with water and dried with oil-free air.[10]

2. Etching:

The enamel surface is etched using 37% phosphoric acid gel.[6] The etching time can vary

between studies, with common durations being 15, 60, or 90 seconds.[6][10]

Following etching, the teeth are rinsed extensively with water for at least 20-60 seconds and

then dried until the enamel exhibits a characteristic chalky-white appearance.[10][11]

3. Adhesive Application and Bracket Bonding:

For Transbond XT, a thin layer of primer is typically applied to the etched enamel surface.[11]

Heliosit is often described as a primerless system.[12]

The respective adhesive is applied to the base of the orthodontic bracket (e.g., stainless

steel or ceramic premolar brackets).

The bracket is then firmly pressed onto the prepared tooth surface. Excess adhesive around

the bracket base is removed.

4. Light Curing:

A light-curing unit (e.g., LED) is used to polymerize the adhesive. The curing time varies

according to the manufacturer's instructions and the specific light unit used, with typical
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durations ranging from 3 to 40 seconds per side (mesial and distal).[1][2][3][11]

5. Shear Bond Strength Testing:

After bonding, the samples are stored in distilled water at 37°C for 24 hours to simulate oral

conditions.

A universal testing machine is used to apply a shear force to the bracket until debonding

occurs. The machine is set to a specific crosshead speed, commonly 0.5 mm/min or 1

mm/min.[1][2][3][6][7][8]

The force required to debond the bracket is recorded in Newtons (N) and then converted to

megapascals (MPa) by dividing the force by the bracket base area.

Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://iajps.com/pdf/december2020/407.IAJPS407122020.pdf
https://podj.com.pk/archive/PODJ/Vol.%2028%20(2)%20(Dec.%202008)/10-Podj.pdf
https://www.researchgate.net/publication/383239466_STUDY_TO_KNOW_THE_IN_VIRTO-SHEAR_BOND_STRENGTH_OF_HELIOSIT_ORTHODONTIC_AND_TRANSBOND_XT_WITH_THEIR_COMPARISON
https://www.researchpublish.com/upload/book/Light%20Curing%20Durations%20Affect%20Shear%20Bond%20Strength%20of%20Transbond-XT-4273.pdf
http://iajps.com/pdf/december2020/407.IAJPS407122020.pdf
https://podj.com.pk/archive/PODJ/Vol.%2028%20(2)%20(Dec.%202008)/10-Podj.pdf
https://www.researchgate.net/publication/383239466_STUDY_TO_KNOW_THE_IN_VIRTO-SHEAR_BOND_STRENGTH_OF_HELIOSIT_ORTHODONTIC_AND_TRANSBOND_XT_WITH_THEIR_COMPARISON
https://jco-ios.org/archive/volume/6/issue/3/article/279
https://ouci.dntb.gov.ua/en/works/4gYgwDq9/
https://jco-ios.org/archive/volume/6/issue/3/article/279/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Extracted Human Premolars

Clean with Pumice Slurry

Rinse and Dry

Etch with 37% Phosphoric Acid

Rinse and Dry (Chalky-White Appearance)

Apply Primer (for Transbond XT)

Transbond XT

Apply Adhesive to Bracket Base

Heliosit

Bond Bracket to Tooth

Remove Excess Adhesive

Light Cure

Store in Distilled Water at 37°C for 24h

Shear Bond Strength Test (Universal Testing Machine)

End: Record Debonding Force (MPa)

Heliosit Path Transbond XT Path

Click to download full resolution via product page

Caption: Experimental workflow for in-vitro shear bond strength testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12652425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12652425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

